2-Fluoropyridine-4-carbohydrazide
Overview
Description
2-Fluoropyridine-4-carbohydrazide is a chemical compound with the molecular formula C6H6FN3O . It has a molecular weight of 155.13 g/mol . The IUPAC name for this compound is 2-fluoropyridine-4-carbohydrazide . The compound is also known by other names such as 2-Fluoroisoniazide, 2-Fluoroisonicotinohydrazide, and 4-Pyridinecarboxylic acid, 2-fluoro-, hydrazide .
Synthesis Analysis
The synthesis of 2-Fluoropyridine-4-carbohydrazide related compounds has been reported in the literature . For instance, Folate-MTX-9, a derivative of 2-Fluoropyridine-4-carbohydrazide, was synthesized by the conjugation of the γ-isomer of N-succinimidyl-methotrexate carboxylate and 2-fluoropyridine-4-carbohydrazide in the presence of triethylamine .
Molecular Structure Analysis
The molecular structure of 2-Fluoropyridine-4-carbohydrazide can be represented by the InChI string: InChI=1S/C6H6FN3O/c7-5-3-4 (1-2-9-5)6 (11)10-8/h1-3H,8H2, (H,10,11) and the Canonical SMILES: C1=CN=C (C=C1C (=O)NN)F .
Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Fluoropyridine-4-carbohydrazide include a molecular weight of 155.13 g/mol, XLogP3 of -0.3, Hydrogen Bond Donor Count of 2, Hydrogen Bond Acceptor Count of 4, Rotatable Bond Count of 1, Exact Mass of 155.04948999 g/mol, Monoisotopic Mass of 155.04948999 g/mol, Topological Polar Surface Area of 68 Ų, Heavy Atom Count of 11, Formal Charge of 0, and Complexity of 153 .
Scientific Research Applications
Pharmaceutical Research
2-Fluoropyridine-4-carbohydrazide: is a valuable intermediate in pharmaceutical research. Its incorporation into drug molecules can enhance the binding affinity to biological targets due to the electron-withdrawing fluorine atom, which can influence the bioavailability and metabolic stability of potential therapeutics .
Agricultural Chemistry
In the realm of agricultural chemistry , this compound serves as a precursor for synthesizing various agrochemicals. The introduction of fluorine atoms into lead structures has been a common modification to improve the physical, biological, and environmental properties of agricultural products .
Material Science
Material science: benefits from the unique properties of fluorinated pyridines. They are used in the development of advanced materials, including polymers and coatings, which require specific characteristics such as resistance to solvents and thermal stability .
Chemical Synthesis
The compound plays a crucial role in chemical synthesis as a building block for creating complex molecules. Its reactivity allows for selective substitution reactions, which are essential in constructing diverse chemical entities .
Environmental Science
In environmental science , 2-Fluoropyridine-4-carbohydrazide can be used to study the environmental fate of fluorinated compounds. Understanding its degradation and interaction with environmental factors contributes to assessing the ecological impact of related chemicals .
Biochemistry Research
This compound is also significant in biochemistry research . It can be used to design enzyme inhibitors or receptor ligands, exploring the role of fluorine in biological systems and contributing to the discovery of new biochemical pathways .
Safety and Hazards
Safety data sheets suggest that when handling 2-Fluoropyridine-4-carbohydrazide, one should wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, and avoid dust formation . It is also recommended to wash face, hands, and any exposed skin thoroughly after handling, avoid eating, drinking, or smoking when using this product, and use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2-fluoropyridine-4-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6FN3O/c7-5-3-4(1-2-9-5)6(11)10-8/h1-3H,8H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VYNMVVHQLHUXOK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C(=O)NN)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6FN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80314076 |
Source
|
| Record name | 2-fluoropyridine-4-carbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80314076 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoropyridine-4-carbohydrazide | |
CAS RN |
369-24-4 |
Source
|
| Record name | 369-24-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=280613 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-fluoropyridine-4-carbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80314076 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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